Cas no 56961-98-9 (2-chlorophenanthrene-9,10-dione)

• Product Name: 2-chlorophenanthrene-9,10-dione
• CAS No: 56961-98-9
• MF: C₁₄H₇ClO₂
• MW: 242.6571829319
• CID: 946218
• PubChem ID: 265842
• Update Time: 2025-04-19

2-chlorophenanthrene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 2-chlorophenanthrene-9,10-dione
• 9,10-Phenanthrenedione, 2-chloro-
• NSC-102363
• CHEMBL4462648
• DS-009339
• 56961-98-9
• SCHEMBL2599398
• NCIOpen2_006990
• NSC102363
• DTXSID10295501

• Inchi： 1S/C14H7ClO2/c15-8-5-6-10-9-3-1-2-4-11(9)13(16)14(17)12(10)7-8/h1-7H
• InChI Key： VDSBRSKMXYUDTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C1C=CC=CC2=1)=O)=O

Computed Properties

• Exact Mass: 242.01351
• Monoisotopic Mass: 242.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.418
• Boiling Point: 432.7°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.665
• PSA: 34.14
• LogP: 3.38600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthraquinones